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Compound of Interest

Compound Name: 5-Nitro-2-propoxyaniline

Cat. No.: B1220663

Technical Support Center: 5-Nitro-2-
propoxyaniline

This guide provides essential safety information, troubleshooting, and frequently asked
guestions for managing the toxicity risks of 5-Nitro-2-propoxyaniline (also known as P-4000)
in a laboratory setting.

Section 1: General Information & Chemical
Properties

Q: What is 5-Nitro-2-propoxyaniline?

A: 5-Nitro-2-propoxyaniline is an organic chemical compound, once used as a potent artificial
sweetener called P-4000 or Ultrasuss.[1][2] It is approximately 4,000 times sweeter than
sucrose.[2][3] Due to its potential toxicity, its use in food has been banned in the United States
since 1950.[1][2][4] It typically appears as an orange solid or orange crystals.[1][2][3]

Q: What are the key physical and chemical properties of 5-Nitro-2-propoxyaniline?

A: The table below summarizes the key properties of this compound.
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Property Value Source(s)
Chemical Formula CoH12N203 [1114]
Molar Mass 196.20 g/mol [3114]
Appearance Orange solid / crystals [1112][3]
Melting Point 47.5-48.5 °C (49 °C) [3][4]
Boiling Point 367 °C at 760 mmHg [1]

Solubility in Water

136 mg/L at 20 °C (Slightly

soluble)

[3]4]

Stable in boiling water and

Stabilit s
’ dilute acids [1](21[3]

Flash Point 175.8 °C ]

Density 1.221 g/cm3 [1]

Section 2: Health Hazards & Toxicity

Q: What are the primary health hazards associated with 5-Nitro-2-propoxyaniline?

A: While specific GHS classification data is not consistently available in the search results,

nitroaromatic and aniline compounds are generally considered hazardous.[5][6] The primary

concerns are based on the known toxicity of related compounds.[5] Hazards may include:

Toxicity: Potential for toxicity if inhaled, ingested, or absorbed through the skin.[5] Aniline and

its derivatives are known to be toxic.[5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[7]

[8]

Skin and Eye Irritation: May cause skin irritation and serious eye damage.[5]

Methemoglobinemia: Many aromatic amino and nitro compounds can induce the formation of

methemoglobin, which impairs oxygen transport in the blood, leading to symptoms like

cyanosis.[9]
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Q: Is there specific quantitative toxicity data like LD50 available?

A: The provided search results repeatedly state "no data available" for specific toxicity metrics

such as LD50 (lethal dose, 50%) for fish, daphnia, and other organisms.[1] Its ban as an

artificial sweetener was based on its "possible toxicity".[1][2]

Section 3: Safe Handling, Storage, and Waste
Disposal

Q: What is the standard protocol for safely handling 5-Nitro-2-propoxyaniline in the lab?

A: All work with this compound must be performed with extreme caution in a controlled

laboratory environment.

Experimental Protocol: Safe Handling Procedure

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS). Verify that
the nearest safety shower and eyewash station are accessible and functional.[5][10]

Engineering Controls: Conduct all weighing and transfer operations within a certified
chemical fume hood to avoid the formation and inhalation of dust and aerosols.[1][5] Ensure
adequate ventilation.[1][11]

Personal Protective Equipment (PPE): Don all required PPE as detailed in Section 4.

Handling: Handle the compound carefully to avoid generating dust.[5] Use non-sparking
tools.

Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the work area.[7]
Wash hands thoroughly after handling, even after removing gloves.[1][5]

End of Work: Securely close the container. Clean the work area and decontaminate any
surfaces. Properly dispose of contaminated waste as described in the waste disposal
section.
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Caption: Workflow for safely handling 5-Nitro-2-propoxyaniline.
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Q: How should 5-Nitro-2-propoxyaniline be stored?

A: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][11] Keep it away
from incompatible materials such as acids, strong oxidizing agents, and acid chlorides.[11]

Q: How do I dispose of 5-Nitro-2-propoxyaniline waste?

A: Dispose of the chemical and any contaminated materials as hazardous waste.[12] Adhered
or collected material should be promptly disposed of in accordance with appropriate local,
state, and federal laws and regulations. Do not let the product enter drains.[1]

Section 4: Personal Protective Equipment (PPE)
Q: What specific PPE is required when working with 5-Nitro-2-propoxyaniline?
A: A comprehensive approach to PPE is mandatory. The following table outlines the

recommended equipment based on general guidelines for handling toxic aniline and nitro
compounds.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles and
a face shield conforming to
EN166 or NIOSH standards.[1]
[51[13]

Protects against splashes and
dust. A face shield offers

broader protection.[13]

Hand Protection

Double-gloving with chemically
resistant gloves (e.g., Butyl or
Viton over Nitrile).[5]

Provides robust protection
against skin absorption, a
primary exposure route for

aniline compounds.[5]

Body Protection

A chemical-resistant and/or
flame-resistant lab coat, worn
fully fastened.[1][5]

Provides a barrier against

spills and splashes.[5]

Respiratory Protection

Work must be conducted in a
certified chemical fume hood.
[5] If dust or aerosols may be
generated, a respirator may be

required.[5]

Prevents inhalation of toxic

dust or vapors.

Footwear

Closed-toe, chemical-resistant

shoes.[5]

Protects feet from spills.

Section 5: Troubleshooting & Emergency

Procedures

Q: What should | do in case of accidental exposure?

A: Immediate action is critical. Follow the specific first-aid measures for the type of exposure.

Experimental Protocol: First-Aid for Exposure

o General Advice: Move the victim to a safe area. Consult a physician and show them the

Safety Data Sheet.[1][7]

 Inhalation: Move the person into fresh air.[1][14] If breathing is difficult or has stopped,

provide artificial respiration or oxygen and seek immediate medical attention.[14][15]
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o Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with
soap and plenty of water.[1][14] Consult a doctor.[14]

o Eye Contact: Immediately and thoroughly rinse the eyes with pure water for at least 15
minutes, occasionally lifting the eyelids.[14][15] Seek immediate medical attention.[15]

 Ingestion: Rinse the mouth with water.[14] Do not induce vomiting.[14] Never give anything
by mouth to an unconscious person.[14] Call a doctor or Poison Control Center immediately.
[14]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15+ min Rinse Mouth

Give Oxygen/Atrtificial Respiration if Needed Wash with Soap & Water Lift Eyelids DO NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Emergency response flowchart for different exposure routes.

Q: How should | handle a spill of 5-Nitro-2-propoxyaniline?

A: For small spills, trained local personnel can manage the cleanup. For large spills, evacuate
the area and contact your institution's emergency response team.

Experimental Protocol: Small Spill Cleanup
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e Evacuate & Secure: Evacuate non-essential personnel from the immediate area.[1][12]
Remove all sources of ignition.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Don the appropriate personal protective equipment (gloves, goggles, lab coat, etc.).[1]
[12]

o Containment: Prevent further leakage or spillage if it is safe to do so.[1] Avoid letting the
chemical enter drains.[1]

e Cleanup: Avoid dust formation.[1] Carefully sweep up the solid material and place it into a
suitable, closed, and labeled container for disposal.[11]

» Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
for hazardous waste disposal.[12]

e Reporting: Contact your Environmental Health & Safety (EHS) office to report the spill and
arrange for waste pickup.[12]

Section 6: Frequently Asked Questions (FAQS)

Q: Why was this chemical banned as a sweetener? A: It was banned in the United States in
1950 due to concerns about its potential toxicity.[1][2][4] Studies on related aromatic nitroamino
compounds have shown links to liver dysfunction and other adverse health effects.[16]

Q: What are the symptoms of overexposure to similar aromatic nitro/amino compounds? A:
Acute symptoms can include cyanosis (bluish skin color from lack of oxygen), headache,
fatigue, loss of appetite, and dizziness.[9][16] Severe cases can lead to unconsciousness, liver
and kidney damage, and hemolysis (destruction of red blood cells).[9]

Q: What should | do if my clothing becomes contaminated? A: Promptly remove the
contaminated clothing and wash the underlying skin with soap and water.[15] The
contaminated clothing must be decontaminated or disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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